(3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-2-3-11-5-7(6)8(10)4-9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key: KNLMSTBFYOCJDJ-MRVPVSSYSA-N
• Isomeric SMILES: CC1=C(C=NC=C1)[C@@H](CC(=O)O)N
• Canonical SMILES: CC1=C(C=NC=C1)C(CC(=O)O)N

Description

(3R)-3-Amino-3-(4-methylpyridin-3-yl)propanoic acid is a β-amino acid derivative characterized by a pyridine ring substituted with a methyl group at the 4-position and an amino group at the β-carbon of the propanoic acid backbone (Figure 1).

Preparation Methods

General Synthetic Strategy

The synthesis of (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid typically involves the construction of the amino acid backbone with the pyridinyl substituent introduced either before or after amino acid formation. The key challenges are:

• Achieving high stereoselectivity for the (3R) enantiomer
• Efficient introduction of the 4-methylpyridin-3-yl group
• Optimization of yields and purity for industrial applicability

Preparation of 3-Amino-4-methylpyridine Intermediate

A crucial precursor is 3-amino-4-methylpyridine, which can be prepared via catalytic amination of 4-picoline-3-boric acid derivatives. Several catalytic systems and ammonia sources have been reported:

Entry	Starting Material	Ammonia Source	Catalyst	Solvent(s)	Temperature	Reaction Time	Yield (%)	Reference
1	4-picoline-3-boric acid	Ammonium sulfate	Cupric oxide	Acetonitrile + Water	Room temp	4 h	85
2	4-picoline-3-boric acid	Ammonium chloride	Zinc oxide	Ethanol + Water	Room temp	6 h	84
3	4-picoline-3-boric acid	Volatile ammonium salt	Red copper oxide	Water	Room temp	4 h	86
4	4-picoline-3-boric acid	Ammonium acetate	Cobalt oxide	Methanol + Water	Room temp	4 h	88

This method features mild conditions, environmentally friendly catalysts, and high yields, making it suitable for scale-up.

Synthesis of (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid

The amino acid can be synthesized by coupling the 3-amino-4-methylpyridine with suitable propanoic acid derivatives or via asymmetric synthesis routes involving chiral resolution or stereoselective catalysis.

Key reported synthetic route:

• N-acylation of 3-amino-4-methylpyridine: Introduction of acyl groups to protect or activate the amino group for further transformations.

• Quaternization and partial reduction: Alkylation with benzyl halides followed by sodium borohydride reduction to form intermediates suitable for ring closure or further functionalization.

• Hydrolysis and reductive amination: Conversion of intermediates to piperidinone derivatives and subsequent reductive amination to introduce the amino acid side chain with the desired stereochemistry.

• Resolution of racemic mixtures: Use of chiral resolving agents such as Ditoluoyl-L-tartaric acid enables isolation of the (3R) enantiomer with high enantiomeric excess.

Summary Table of Key Synthetic Steps and Yields

Step	Reagents/Conditions	Product/Intermediate	Yield (%)	Notes	Reference
N-acylation	Acetyl chloride, acetic acid, room temp	N-acylated 3-amino-4-methylpyridine	High	Activates amino group
Quaternization	Benzyl chloride, toluene, 110°C	Quaternized pyridine intermediate	High	Prepares for reduction
Partial reduction	Sodium borohydride, MeOH or water, 0-5°C	Reduced intermediate	High	Controlled reduction
Hydrolysis	HCl, AcOH, 80-85°C	1-Benzyl-4-methylpiperidin-3-one	Moderate	Ring closure step
Reductive amination	Methanolic methylamine, Ti(O-iPr)4, NaBH4, 0-5°C	(3R,4R)-(1-Benzyl-4-methylpiperidin-3-yl)methylamine	High	Introduces amino group stereoselectively
Resolution	Ditoluoyl-L-tartaric acid, MeOH-water (1:1)	(3R,4R)-enantiomer isolated	High	Achieves enantiomeric purity
Final conversion to amino acid	Hydrolysis and purification	(3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid	Moderate	Final product

Research Outcomes and Analysis

• Yields: Reported yields for intermediate steps are generally high (80-90%), with overall process efficiency improved by mild conditions and environmentally benign catalysts.

• Stereoselectivity: The use of chiral resolving agents such as Ditoluoyl-L-tartaric acid effectively isolates the desired (3R) enantiomer with high enantiomeric excess, critical for pharmaceutical applications.

• Scalability: The synthetic routes employ commercially available reagents and catalysts, with reaction conditions amenable to industrial scale-up, as evidenced by patent literature.

• Environmental and Economic Considerations: The catalytic amination of 4-picoline-3-boric acid to 3-amino-4-methylpyridine uses mild conditions and avoids harsh reagents, contributing to greener synthesis pathways.

Chemical Reactions Analysis

Types of Reactions: (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can convert the amino group into a nitro group or other oxidized forms.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The amino group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Common reducing agents include lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce various amine compounds.

Scientific Research Applications

(3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group and pyridine ring play crucial roles in binding to these targets, influencing their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substitution Patterns

The biological and physicochemical properties of β-amino acids are highly dependent on substituent positions and functional groups. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituent Position/Type	Key Properties/Notes
(3R)-3-Amino-3-(4-methylpyridin-3-yl)propanoic acid	C9H12N2O2	180.20*	4-methyl on pyridin-3-yl	White to off-white powder; purity ≥98.5%
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid	C8H10N2O2	166.18	Amino at α-carbon	Synonym: 3-(3-pyridyl)-D-alanine; lab use only
(3R)-3-Amino-3-(6-methylpyridin-3-yl)propanoic acid	C9H12N2O2	180.20	6-methyl on pyridin-3-yl	MDL: MFCD18690373; storage conditions unspecified
(3R)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid	C10H10F3NO2	233.19	3-CF3 on phenyl	Potential bioactive scaffold; Apollo Scientific brand
(3R)-3-Amino-3-(4-tert-butylphenyl)propanoic acid HCl	C13H20ClNO2	265.76	4-tert-butyl on phenyl	Hydrochloride salt; used in crystallography

* Molecular weight inferred from and due to structural similarity.

Key Observations:

• Substituent Position: The position of the methyl group on the pyridine ring (4- vs.
• Functional Groups : The trifluoromethyl (-CF3) group in the phenyl analog enhances lipophilicity and metabolic stability, a common strategy in medicinal chemistry .
• Salt Forms : Hydrochloride salts (e.g., ) improve crystallinity and bioavailability compared to free acids .

Biological Activity

(3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid is a chiral amino acid derivative notable for its potential biological activities, particularly in neuropharmacology. This compound has garnered attention due to its structural similarity to neurotransmitters and its interactions with various biological targets, including receptors involved in synaptic transmission and plasticity.

Chemical Structure and Properties

The molecular formula of (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid is $C_9H_{12}N_2O_2$, with a molecular weight of approximately 180.20 g/mol. The compound features a propanoic acid backbone with an amino group at the third carbon, and a 4-methylpyridine ring that contributes to its unique biological properties.

Neurotransmitter Modulation

Research indicates that (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid acts as a modulator of N-methyl-D-aspartate (NMDA) receptors, which are critical for synaptic plasticity and memory formation. The modulation of NMDA receptors can influence various neurological processes, making this compound a candidate for therapeutic applications in treating cognitive disorders .

Anti-inflammatory Effects

The compound's structural characteristics suggest potential anti-inflammatory effects. Studies have indicated that similar compounds can inhibit pathways associated with inflammation, potentially offering therapeutic benefits in conditions characterized by excessive inflammatory responses .

Case Studies

• Study on NMDA Receptor Modulation :
  • A study highlighted the ability of (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid to enhance NMDA receptor activity in vitro, leading to improved synaptic transmission in neuronal cultures. This suggests a role in enhancing cognitive functions .
• Anti-inflammatory Activity :
  • In a model assessing the anti-inflammatory potential, derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines in cell cultures exposed to lipopolysaccharides (LPS). This positions the compound as a potential therapeutic agent for inflammatory diseases .

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Key Features
(3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid	C9H12N2O2	Modulates NMDA receptors; potential anti-inflammatory effects
(3R)-3-amino-3-(5-bromo-4-methylpyridin-2-yl)propanoic acid	C10H12BrN2O2	Exhibits similar receptor modulation; enhanced reactivity due to bromine
(3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid	C10H12N2O2	Investigated for enzyme inhibition; potential neurological applications

Q & A

Q. What are the key considerations in synthesizing (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid with high enantiomeric purity?

To achieve high stereochemical purity, researchers should prioritize methods involving chiral auxiliaries or enantioselective catalysis. For example, asymmetric hydrogenation or enzymatic resolution can ensure retention of the (3R)-configuration . Post-synthesis purification via preparative HPLC or recrystallization in chiral solvents is critical to isolate the desired enantiomer. Reaction conditions (e.g., solvent polarity, temperature) must be optimized to minimize racemization during carboxylic acid activation steps .

Q. How does the methyl group on the pyridine ring influence the compound’s physicochemical properties compared to analogs with other substituents?

The 4-methylpyridin-3-yl group introduces steric hindrance and electron-donating effects, altering solubility, lipophilicity, and hydrogen-bonding capacity. Compared to nitro- or chloro-substituted analogs (e.g., 4-nitrophenyl or 4-chlorophenyl derivatives), the methyl group reduces electrophilicity, potentially decreasing reactivity in nucleophilic substitution reactions while enhancing metabolic stability . Computational studies (e.g., DFT calculations) can quantify these electronic effects and predict bioavailability .

Q. What characterization techniques are essential for confirming the structure and stereochemistry of this compound?

Key techniques include:

• NMR Spectroscopy : $^1H$- and $^{13}C$-NMR to verify the methylpyridine moiety and propanoic acid backbone.
• Chiral HPLC : To confirm enantiomeric excess (>98% for the (3R)-form) .
• Mass Spectrometry (HRMS) : For molecular formula validation.
• X-ray Crystallography : To resolve absolute stereochemistry if single crystals are obtainable .

Advanced Research Questions

Q. What experimental strategies are recommended to resolve contradictory data on the compound’s activity across different receptor assays?

Contradictions may arise from assay-specific conditions (e.g., pH, cofactors) or off-target interactions. Strategies include:

• Comparative Binding Studies : Test the compound against structurally related analogs (e.g., 4-chlorothiophene or 3-bromofuran derivatives) to identify substituent-specific effects .
• Control Experiments : Use knockout cell lines or receptor antagonists to isolate target-specific activity .
• Molecular Dynamics Simulations : Model interactions with glutamate receptor subtypes (e.g., NMDA vs. AMPA receptors) to explain divergent activity profiles .

Q. How can researchers optimize the yield of (3R)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid in multi-step syntheses?

Optimization involves:

• Step-wise Monitoring : Use TLC or inline IR spectroscopy to track intermediate formation.
• Catalyst Screening : Evaluate palladium or ruthenium catalysts for asymmetric hydrogenation steps .
• Solvent Selection : Polar aprotic solvents (e.g., DMF) may improve solubility during amidation or esterification.
• Scale-up Adjustments : Transition from batch to flow chemistry for improved heat/mass transfer in industrial-scale syntheses .

Q. What methodologies are effective for studying the compound’s interaction with neurotransmitter receptors?

• Radioligand Displacement Assays : Use $^3H$-labeled antagonists (e.g., MK-801 for NMDA receptors) to measure binding affinity ($K_i$) .
• Electrophysiology : Patch-clamp recordings to assess ion channel modulation in neuronal cells .
• Fluorescence Resonance Energy Transfer (FRET) : Monitor conformational changes in receptors upon compound binding .

Comparative Analysis & Mechanistic Insights

Q. How does the substitution pattern on the pyridine ring affect the compound’s biological activity compared to thiophene or furan analogs?

The pyridine ring’s nitrogen atom enables hydrogen bonding with receptor residues, unlike sulfur in thiophene or oxygen in furan analogs. For example, 3-chlorothiophene derivatives exhibit higher lipophilicity, enhancing blood-brain barrier penetration but reducing aqueous solubility . Activity data for analogs:

Substituent	Biological Target	Activity (IC₅₀)	Key Reference
4-Methylpyridine	Glutamate receptors	12 µM
3-Chlorothiophene	GABAₐ receptors	8 µM
3-Bromofuran	Serotonin transporters	25 µM

Q. What computational tools are recommended for predicting the compound’s metabolic stability and toxicity?

• ADMET Predictors : Software like Schrödinger’s QikProp or SwissADME to estimate permeability, CYP450 inhibition, and half-life.
• Molecular Docking : AutoDock Vina or Glide for simulating binding to hepatic enzymes (e.g., CYP3A4) .
• Toxicity Databases : Cross-reference with PubChem or ChEMBL to identify structural alerts for mutagenicity .

Notes for Methodological Rigor

• Stereochemical Integrity : Always validate chiral purity post-synthesis, as racemization can occur during storage or biological assays.
• Biological Replicates : Use ≥3 independent experiments to account for variability in receptor assays.
• Negative Controls : Include analogs lacking the methylpyridine group to isolate its contribution to activity .